Cas no 1806762-34-4 (5-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile)
5-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile
-
- Inchi: 1S/C10H7F5N2O2/c1-18-8-6(2-3-16)17-4-5(9(11)12)7(8)19-10(13,14)15/h4,9H,2H2,1H3
- InChI Key: CRWKCPHVIFEJLB-UHFFFAOYSA-N
- SMILES: FC(C1=CN=C(CC#N)C(=C1OC(F)(F)F)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 341
- XLogP3: 2.3
- Topological Polar Surface Area: 55.1
5-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029082887-1g |
5-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile |
1806762-34-4 | 97% | 1g |
$1,445.30 | 2022-03-31 |
5-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile Related Literature
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 5-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile
Introduction to 5-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1806762-34-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
5-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile, identified by the CAS number 1806762-34-4, is a sophisticated heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. The presence of multiple fluorinated substituents, including difluoromethyl, methoxy, and trifluoromethoxy groups, alongside the pyridine core and acetonitrile functionality, endows this molecule with distinct electronic and steric properties that make it a valuable scaffold for drug discovery and material science applications.
The compound's molecular structure is characterized by a pyridine ring substituted at the 3-position with a methoxy group, at the 4-position with a trifluoromethoxy group, and at the 5-position with a difluoromethyl group. The acetonitrile moiety at the 2-position further enhances its reactivity, making it a versatile intermediate in organic synthesis. This combination of functional groups has been strategically designed to modulate interactions with biological targets, thereby enabling the development of novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a lead molecule in the design of small-molecule inhibitors targeting various disease pathways. Specifically, studies have demonstrated its efficacy in modulating enzymes involved in inflammatory responses, metabolic disorders, and cancer progression. The electron-withdrawing nature of the fluorinated groups enhances binding affinity to protein targets, while the methoxy and acetonitrile functionalities contribute to optimal pharmacokinetic properties.
The difluoromethyl group, in particular, has been widely recognized for its ability to improve metabolic stability and binding interactions in drug candidates. Its incorporation into 5-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile not only strengthens its pharmacological profile but also aligns it with current trends in medicinal chemistry where fluorinated compounds are increasingly preferred due to their enhanced bioavailability and resistance to enzymatic degradation.
Emerging research indicates that this compound exhibits significant potential in the development of next-generation antiviral agents. The structural motifs present in 5-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile mimic key scaffolds found in known antiviral drugs, suggesting its utility in inhibiting viral proteases and polymerases. Preliminary in vitro studies have shown promising results in suppressing replication of certain RNA viruses by disrupting critical enzymatic processes.
The methoxy and trifluoromethoxy substituents contribute to the compound's ability to engage with biological targets through hydrogen bonding and dipole-dipole interactions. These interactions are crucial for achieving high selectivity and minimizing off-target effects, which are essential considerations in drug development. Furthermore, the acetonitrile group serves as a handle for further derivatization, allowing chemists to fine-tune the compound's properties for specific applications.
In the realm of material science, 5-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile has been explored as a precursor for advanced functional materials. Its electron-rich pyridine core and fluorinated substituents make it an attractive candidate for designing organic semiconductors and liquid crystals. These materials are integral to modern electronics, optoelectronics, and display technologies, where precise control over molecular structure is paramount.
The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. Multi-step synthetic routes involving palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and fluorination techniques have been optimized to produce high yields of pure material. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore its versatility as a building block for more complex molecules.
Future directions in research on 5-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile include exploring its role in photopharmacology—where light-responsive drugs are designed to activate or deactivate therapeutic effects upon irradiation. The presence of electron-withdrawing groups such as fluorine atoms may enhance photochemical stability, making it an ideal candidate for such applications.
Additionally, investigations into its environmental impact are underway to ensure that its use does not pose unintended consequences. Biodegradability studies aim to assess how this compound behaves under natural conditions, providing insights into its long-term safety profile. Such efforts are aligned with global initiatives to promote sustainable chemistry practices.
The growing interest in 5-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile underscores its significance as a multifunctional compound with broad applications across multiple disciplines. As research continues to uncover new possibilities for this molecule, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.
1806762-34-4 (5-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)